Cas no 3859-41-4 (Cyclopentane-1,3-dione)

Cyclopentane-1,3-dione Properties

Names and Identifiers

• Cyclopentane-1,3-dione
• Cyclopentanedione
• 1,3-Cyclopentanedione
• 2-acetylcyclopentane-1,3-dione
• 1,3-Cyclopentadione
• NSC 364015
• cyclopentane-1,3-quinone
• SY003377
• DTXSID90191911
• CHEBI:41456
• AKOS000278923
• 3859-41-4
• 1,3-cyclopentandione
• 1,3cyclopentadione
• CHEMBL224233
• UNII-98107S5K06
• CEJ
• Q27104474
• InChI=1/C5H6O2/c6-4-1-2-5(7)3-4/h1-3H2
• 1,3-cyclopentane dione
• AM20100026
• BDBM7813
• AB01329887-02
• NSC364015
• NS00030423
• 1,3-Cyclopentanedione, 97%
• NCGC00336891-01
• MFCD00001405
• F0001-1098
• 1.3-CYCLOPENTANEDIONE
• LOGSONSNCYTHPS-UHFFFAOYSA-
• W-111717
• NSC-364015
• STR07692
• 98107S5K06
• HY-75355
• 1,3 cyclopentadione
• AC-1796
• cyclopentan-1,3-dione
• A6527
• EINECS 223-372-8
• CS-D0815
• EN300-35672
• FT-0606601
• PB47422
• STK802459
• Cyclopentane1,3dione
• DB-081010
• BBL011146
• 1,3-Cyclopentadione; NSC 364015
• DTXCID30114402
• +Expand

• MDL： MFCD00001405
• InChIKey： LOGSONSNCYTHPS-UHFFFAOYSA-N
• Inchi： 1S/C5H6O2/c6-4-1-2-5(7)3-4/h1-3H2
• SMILES： O=C1CCC(=O)C1
• BRN： 1362728

Computed Properties

• Exact Mass: 98.036779g/mol
• Surface Charge: 0
• XLogP3: -0.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.036779g/mol
• Monoisotopic Mass: 98.036779g/mol
• Topological Polar Surface Area: 34.1Ų
• Heavy Atom Count: 7
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 0.30850
• PSA: 34.14000
• Refractive Index: 1.4400 (estimate)
• Water Partition Coefficient: Very soluble in water.
• Boiling Point: 221.8°C at 760 mmHg
• Melting Point: 149-151 °C (lit.)
• Flash Point: 80.1℃
• Color/Form: White to off white crystalline powder
• Density: 1.1008 (rough estimate)

Cyclopentane-1,3-dione Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Cyclopentane-1,3-dione Customs Data

• HS CODE：29142900
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%